Cas no 925394-89-4 (Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate)

Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate is a specialized organic compound featuring a thiophene core functionalized with a phenylvinylsulfonamide group and a methyl ester moiety. Its structural design combines electron-rich heterocyclic and sulfonamide components, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The compound's reactivity is enhanced by the presence of the sulfonamide group, which facilitates further derivatization, while the ester functionality allows for versatile transformations. Its well-defined molecular architecture supports applications in medicinal chemistry, where it may serve as a precursor for bioactive molecules. The compound is typically characterized by high purity and stability under standard storage conditions.

Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate structure

925394-89-4 structure

Product Name:Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate

CAS No:925394-89-4

MF:C₁₄H₁₃NO₄S₂

MW:323.387321233749

CID:5871846

PubChem ID:8333563

Update Time:2025-07-27

Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 925394-89-4
- Z94608146
- AKOS009016486
- EN300-26594120
- methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate
- Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate
- Inchi： 1S/C14H13NO4S2/c1-19-14(16)13-12(7-9-20-13)15-21(17,18)10-8-11-5-3-2-4-6-11/h2-10,15H,1H3/b10-8+
- InChI Key： GYYXDNPXWRBBQS-CSKARUKUSA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

Exact Mass: 323.02860024g/mol
Monoisotopic Mass: 323.02860024g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 478
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 109Å²

Methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26594120-0.05g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	0.05g	$528.0	2025-03-20
Enamine	EN300-26594120-0.1g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	0.1g	$553.0	2025-03-20
Enamine	EN300-26594120-0.25g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	0.25g	$579.0	2025-03-20
Enamine	EN300-26594120-1.0g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	1.0g	$628.0	2025-03-20
Enamine	EN300-26594120-5.0g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	5.0g	$1821.0	2025-03-20
Enamine	EN300-26594120-10.0g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	10.0g	$2701.0	2025-03-20
Enamine	EN300-26594120-0.5g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	0.5g	$603.0	2025-03-20
Enamine	EN300-26594120-2.5g	methyl 3-(2-phenylethenesulfonamido)thiophene-2-carboxylate	925394-89-4	95.0%	2.5g	$1230.0	2025-03-20